Brij L23-d25 (Polidocanol-d25 - Mixture of Oligomers)
Overview
Description
Brij L23-d25 (Polidocanol-d25 - Mixture of Oligomers), also known as Brij L23-d25 (Polidocanol-d25 - Mixture of Oligomers), is a useful research compound. Its molecular formula is N/A. The purity is usually 95%.
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properties
Product Name |
Brij L23-d25 (Polidocanol-d25 - Mixture of Oligomers) |
|---|---|
Molecular Formula |
N/A |
Molecular Weight |
0 |
synonyms |
Brij® 35 Tricosaethylene Glycol Mono-n-dodecyl Ether-d25; Brij 35-d25; C12E23-d25; Polyoxyethylene (23) Lauryl Ether-d25; Polyoxyl Lauryl Ether-d25; Aethoxysklerol; _x000B_Aetoxisclerol; Dodecyl Alcohol Polyoxyethylene Ether; Dodecyl Poly(oxyethylene) Ether |
Origin of Product |
United States |
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